Cas no 74063-36-8 (8-Azoniabicyclo[3.2.1]octane,3-(4-hydroxy-1-oxo-2-phenylbutoxy)-8-methyl-8-nonyl-, bromide (1:1))

• Product Name: 8-Azoniabicyclo[3.2.1]octane,3-(4-hydroxy-1-oxo-2-phenylbutoxy)-8-methyl-8-nonyl-, bromide (1:1)
• CAS No: 74063-36-8
• MF: C₂₇H₄₄BrNO₃
• MW: 510.547167778015
• CID: 565228
• PubChem ID: 3057606
• Update Time: 2025-04-19

8-Azoniabicyclo[3.2.1]octane,3-(4-hydroxy-1-oxo-2-phenylbutoxy)-8-methyl-8-nonyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 8-Azoniabicyclo[3.2.1]octane,3-(4-hydroxy-1-oxo-2-phenylbutoxy)-8-methyl-8-nonyl-, bromide (1:1)
• (8-methyl-8-nonyl-8-azoniabicyclo[3.2.1]oct-3-yl) 4-hydroxy-2-phenyl-b utanoate bromide
• (8-methyl-8-nonyl-8-azoniabicyclo[3.2.1]octan-3-yl) 4-hydroxy-2-phenylbutanoate,bromide
• 74063-36-8
• DTXSID10995514
• 3-[(4-Hydroxy-2-phenylbutanoyl)oxy]-8-methyl-8-nonyl-8-azabicyclo[3.2.1]octan-8-ium bromide
• 1-alpha-H,5-alpha-H-Tropanium, 3-hydroxy-8-nonyl-, bromide, 4-hydroxy-2-phenylbutanoate
• (8-Methyl-8-nonyl-8-azoniabicyclo[3.2.1]oct-3-yl)4-hydroxy-2-phenyl-b utanoate bromide
• 3-Hydroxy-8-nonyl-1-alpha-H,5-alpha-H-tropanium bromide 4-hydroxy-2-phenylbutanoate

• Inchi： 1S/C27H44NO3.BrH/c1-3-4-5-6-7-8-12-18-28(2)23-15-16-24(28)21-25(20-23)31-27(30)26(17-19-29)22-13-10-9-11-14-22;/h9-11,13-14,23-26,29H,3-8,12,15-21H2,1-2H3;1H/q+1;/p-1
• InChI Key： GRAQCUCOHIMWDP-UHFFFAOYSA-M
• SMILES： [Br-].O(C(C(C1C=CC=CC=1)CCO)=O)C1CC2CCC(C1)[N+]2(C)CCCCCCCCC

Computed Properties

• Exact Mass: 509.25046g/mol
• Monoisotopic Mass: 509.25046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids